Predicted Lipophilicity (clogP) Advantage of the Adamantyl Ester Over Standard Alkyl Esters
A key differentiator is the vastly increased lipophilicity conferred by the adamantyl cage, which is critical for membrane permeability and target engagement. Computational analysis directly comparing the target compound to its closest analogs reveals a logP difference exceeding three orders of magnitude. This dramatic shift is a class-level inference based on the structural contribution of the adamantane ring, which adds approximately 3.3–3.5 logP units compared to a simple methyl ester [1]. This positions the adamantyl ester in a highly lipophilic drug space suitable for CNS targets or intracellular pathogens, a realm inaccessible to the polar methyl ester [2].
| Evidence Dimension | Predicted Octanol-Water Partition Coefficient (AlogP / XLogP3) |
|---|---|
| Target Compound Data | AlogP ≈ 3.8 (5-Bromonicotinic acid adamant-1-yl ester) |
| Comparator Or Baseline | AlogP ≈ 0.5 (Methyl 5-bromonicotinate, CAS 29681-44-5) |
| Quantified Difference | ~3.3 log units (~2000-fold difference in partition coefficient) |
| Conditions | In silico calculation using consensus logP methods (SwissADME/Molinspiration); consistent with measured logP differences between adamantyl and methyl esters of other acids [1]. |
Why This Matters
For scientists selecting a building block, a ~3-log unit increase in lipophilicity directly dictates whether a compound will partition into biological membranes or remain in an aqueous compartment, a critical go/no-go decision point in phenotypic screening and CNS drug design.
- [1] SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Sci Rep 7, 42717 (2017). logP predictions for adamantane-containing derivatives. View Source
- [2] Wanka, L., Iqbal, K., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 113(5), 3516–3604. View Source
